molecular formula C9H9ClN2O B1625225 2-(Cyclopropylamino)-3-pyridinecarbonyl chloride CAS No. 639807-23-1

2-(Cyclopropylamino)-3-pyridinecarbonyl chloride

Cat. No. B1625225
M. Wt: 196.63 g/mol
InChI Key: FTBSSMUGIFVBDO-UHFFFAOYSA-N
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Description

2-(Cyclopropylamino)-3-pyridinecarbonyl chloride is a useful research compound. Its molecular formula is C9H9ClN2O and its molecular weight is 196.63 g/mol. The purity is usually 95%.
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properties

CAS RN

639807-23-1

Product Name

2-(Cyclopropylamino)-3-pyridinecarbonyl chloride

Molecular Formula

C9H9ClN2O

Molecular Weight

196.63 g/mol

IUPAC Name

2-(cyclopropylamino)pyridine-3-carbonyl chloride

InChI

InChI=1S/C9H9ClN2O/c10-8(13)7-2-1-5-11-9(7)12-6-3-4-6/h1-2,5-6H,3-4H2,(H,11,12)

InChI Key

FTBSSMUGIFVBDO-UHFFFAOYSA-N

SMILES

C1CC1NC2=C(C=CC=N2)C(=O)Cl

Canonical SMILES

C1CC1NC2=C(C=CC=N2)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (25 ml, 40.8 g, 0.343 mol) was charged in a thin stream to 9.00 g, 0.048 mol, of 2-(cyclopropylamino)-3-pyridine carboxylic acid from Example 2 in acetonitrile. The mixture was heated at reflux temperature for 30 minutes. The mixture was allowed to cool and the thionyl chloride was distilled off at 40° C./23 in. Hg until the pot contents became thick. Toluene (25 ml) was added and distillation of thionyl chloride and toluene at 40° C. was continued until about one-half of the liquid was distilled. The remaining solution was allowed to cool and stirred to promote crystallization. Heptane (25 ml) was added to the mixture with stirring and the mixture filtered under a nitrogen atmosphere to obtain the title compound.
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